Cas no 833452-60-1 (1,3-Benzenedithiol, 2-(3-methylbutoxy)-)

1,3-Benzenedithiol, 2-(3-methylbutoxy)- structure
833452-60-1 structure
Product Name:1,3-Benzenedithiol, 2-(3-methylbutoxy)-
CAS No:833452-60-1
MF:C11H16OS2
MW:228.374140739441
CID:673347
PubChem ID:71415632
Update Time:2025-04-19

1,3-Benzenedithiol, 2-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedithiol, 2-(3-methylbutoxy)-
    • 2-(3-methylbutoxy)benzene-1,3-dithiol
    • DTXSID70835043
    • 833452-60-1
    • Inchi: 1S/C11H16OS2/c1-8(2)6-7-12-11-9(13)4-3-5-10(11)14/h3-5,8,13-14H,6-7H2,1-2H3
    • InChI Key: WKZAUDZKWXZDOB-UHFFFAOYSA-N
    • SMILES: SC1C=CC=C(C=1OCCC(C)C)S

Computed Properties

  • Exact Mass: 228.06425748g/mol
  • Monoisotopic Mass: 228.06425748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 11.2Ų
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